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Compound of Interest

Compound Name: 1-Chloro-2-butene

CAS No.: 591-97-9

Cat. No.: B1196595

Get Quote

Executive Summary: The "Zero-Compromise"
Protocol
1-Chloro-2-butene (Crotyl Chloride) is not a generic organic solvent. It is an allylic chloride,

making it an electrophilic alkylating agent with high reactivity toward nucleophiles (including

DNA and proteins) and moisture.[1]

Immediate Core Directive:

NEVER dispose of down the drain.

NEVER mix with strong oxidizers or alkali metals.

ALWAYS segregate into the "Halogenated Organic" waste stream.

ALWAYS protect waste containers from moisture to prevent hydrolysis and HCl generation.
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To handle this chemical safely, you must understand the mechanism of its hazard.[1] It is not

merely "toxic"; it is chemically unstable in specific environments.

The Allylic Reactivity (The "Why")
Unlike saturated alkyl halides (e.g., 1-chlorobutane), the double bond in 1-chloro-2-butene
stabilizes the carbocation intermediate via resonance.[1] This facilitates SN1 hydrolysis and

SN2 alkylation.

Hydrolysis Risk: Upon contact with water (even atmospheric moisture), it hydrolyzes to form

crotyl alcohol and Hydrochloric Acid (HCl).[1]

Reaction:

[1]

Operational Impact: Waste containers containing moisture can pressurize and become

corrosive.

Key Physicochemical Properties
Property Value Operational Implication

CAS Number 591-97-9 Use for waste manifesting.

Flash Point -16°C (3°F)

High Flammability.

Ground/bond all transfer

equipment.

Boiling Point 84°C
Volatile; requires fume hood

handling.

Density 0.92 g/mL
Lighter than water; floats

during aqueous spills.

Reactivity Moisture Sensitive
Do not use aqueous spill pads

unless neutralized.
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This protocol follows the "Cradle-to-Grave" management principle, ensuring compliance with

RCRA (Resource Conservation and Recovery Act) standards for halogenated solvents.[1]

Waste Segregation Strategy
You must segregate 1-chloro-2-butene into the Halogenated Solvent stream. Mixing it with

non-halogenated solvents (e.g., Acetone, Ethanol) significantly increases the cost of disposal

(incineration requirements) and introduces chemical incompatibility risks.[1]

The Disposal Logic Flow
The following decision tree illustrates the critical decision points for disposing of 1-chloro-2-
butene.
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Start: Waste Generation

Is material pure or mixed?

Pure 1-Chloro-2-butene

Mixed Solvent Waste

Stream A: Halogenated Waste
(High BTU Incineration)

Mandatory Is the mixture >1% Halogenated?

Yes

Stream B: Non-Halogenated
(Fuel Blending)

No (Unlikely)

Select HDPE or Glass Container
(Amber preferred)

Label: 'Hazardous Waste - Flammable/Toxic'
List: 1-Chloro-2-butene

Store in Flammable Cabinet
(< 90 Days)

Licensed Vendor Pickup
(Incineration)

Click to download full resolution via product page
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Figure 1: Decision logic for waste stream segregation. Note that even small amounts of 1-
chloro-2-butene usually mandate the "Halogenated" route due to regulatory limits on halogens

in fuel blending.

Step-by-Step Packing Procedure
Container Selection:

Use HDPE (High-Density Polyethylene) or Glass (amber preferred to inhibit photo-

degradation).

Avoid: Metal cans without liners (HCl generation from hydrolysis can corrode metal).

Transfer:

Perform all transfers inside a certified chemical fume hood.

Leave at least 10% headspace in the container to allow for expansion.

Labeling:

Affix a hazardous waste tag immediately upon the first drop of waste entering the

container.

Required Fields:

Chemical Name: "1-Chloro-2-butene" (Do not use abbreviations).[2][3][4][5][6]

Hazards: "Flammable," "Toxic," "Corrosive" (if hydrolyzed).[1]

Storage:

Store in a Secondary Containment tray to catch leaks.

Keep away from direct sunlight and heat sources.

Maximum Accumulation Time: Typically 90 days (check local/institutional guidelines).
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Emergency Contingencies: Spill Response
In the event of a spill, speed and respiratory protection are paramount due to the compound's

lachrymatory (tear-inducing) nature and volatility.

Spill Response Workflow

Spill Detected Assess Volume
(<100mL vs >100mL)

Minor Spill (<100mL)
In Fume Hood

Major Spill (>100mL)
Outside Hood

Don PPE:
Nitrile Gloves (Double), Goggles,

Lab Coat

Evacuate Lab
Call EHS/Fire Dept

Apply Inert Absorbent
(Vermiculite/Sand)

Collect into
Sealed Bag/Jar

Wash Surface with
Soap & Water Tag as Hazardous Waste

Click to download full resolution via product page

Figure 2: Immediate response protocol for laboratory spills. Note that major spills outside a

fume hood require immediate evacuation due to inhalation risks.

Critical Spill Notes
Absorbent Material: Use Vermiculite, Sand, or commercial "Solvent Spill Pads."[1]

Do NOT Use: Paper towels (flammability risk) or sawdust (reaction risk).

Decontamination: After absorbing the bulk liquid, wipe the area with a dilute soap solution.[1]

The water will hydrolyze remaining traces into crotyl alcohol (less toxic) and HCl, which the

soap helps neutralize.[1]

References & Regulatory Grounding[2][3][4][7][10]
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).

Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,

Updated Version. National Academies Press.[7] [Link]

U.S. Environmental Protection Agency (EPA). (n.d.). Resource Conservation and Recovery

Act (RCRA) Regulations. [Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1196595/docs?utm_src=pdf-body-img#1-chloro-2-butene-proper-disposal-handling-procedures-1-2-3-4
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.nationalacademies.org/publications/4911
https://nap.nationalacademies.org/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://www.epa.gov/rcra
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196595?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubChem. (n.d.). 1-Chloro-2-butene Compound Summary. National Library of Medicine.

[Link]

Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Exposure to

Hazardous Chemicals in Laboratories standard (29 CFR 1910.1450). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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